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Compound of Interest

Compound Name: 3-Iodopentane

Cat. No.: B157830 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety data and detailed handling precautions for 3-
iodopentane (CAS No. 1809-05-8). The information herein is intended to equip laboratory

personnel with the knowledge necessary to handle this chemical safely, minimizing risks to

both individuals and the environment.

Chemical and Physical Properties
A thorough understanding of a chemical's properties is foundational to its safe handling. The

following tables summarize the key physical and chemical data for 3-iodopentane.

Table 1: Physical Properties of 3-Iodopentane
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Property Value Source(s)

Molecular Formula C5H11I [1][2]

Molecular Weight 198.05 g/mol [1][2]

Appearance Light yellow to yellow liquid [3]

Boiling Point 145 - 154.22 °C [2][3]

Melting Point -85.6 °C (estimate) [3]

Density 1.5047 - 1.5128 g/cm³ @ 20°C [2][3]

Refractive Index 1.4952 [3]

Flash Point 43 °C / 109.4 °F [4]

Table 2: Chemical Safety and Hazard Properties of 3-Iodopentane

Property Value Source(s)

CAS Number 1809-05-8 [1][2]

EC Number 217-313-5 [2]

Primary Hazards Flammable, Irritant [1]

InChIKey
VRQDQJYBWZERBW-

UHFFFAOYSA-N
[5]

Canonical SMILES CCC(CC)I [5]

Hazard Identification and GHS Classification
3-Iodopentane is classified as a hazardous substance under the Globally Harmonized System

of Classification and Labelling of Chemicals (GHS). It is crucial to be aware of these hazards

before handling the substance.

GHS Pictograms:

alt text
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alt text

Signal Word:Warning[1]

Table 3: GHS Hazard and Precautionary Statements for 3-Iodopentane
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Code Statement Source(s)

Hazard Statements

H226 Flammable liquid and vapor [1][2]

H315 Causes skin irritation [1]

H319 Causes serious eye irritation [1]

H335 May cause respiratory irritation [1]

Precautionary Statements

P210

Keep away from heat, hot

surfaces, sparks, open flames

and other ignition sources. No

smoking.

[6]

P233 Keep container tightly closed.

P240
Ground/bond container and

receiving equipment.

P241

Use explosion-proof

electrical/ventilating/lighting

equipment.

P242 Use only non-sparking tools.

P243
Take precautionary measures

against static discharge.

P261

Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.

[6]

P264
Wash skin thoroughly after

handling.

P271
Use only outdoors or in a well-

ventilated area.

P280 Wear protective

gloves/protective clothing/eye

[7]
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protection/face protection.

P302+P352
IF ON SKIN: Wash with plenty

of water.
[8]

P303+P361+P353

IF ON SKIN (or hair): Take off

immediately all contaminated

clothing. Rinse skin with

water/shower.

[4]

P304+P340

IF INHALED: Remove person

to fresh air and keep

comfortable for breathing.

[8]

P305+P351+P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

[6]

P312

Call a POISON

CENTER/doctor if you feel

unwell.

[9]

P332+P313
If skin irritation occurs: Get

medical advice/attention.
[9]

P337+P313
If eye irritation persists: Get

medical advice/attention.
[9]

P362
Take off contaminated clothing

and wash before reuse.
[9]

P370+P378

In case of fire: Use dry sand,

dry chemical or alcohol-

resistant foam to extinguish.

P403+P233

Store in a well-ventilated

place. Keep container tightly

closed.

[8]
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P403+P235
Store in a well-ventilated

place. Keep cool.

P405 Store locked up. [8]

P501

Dispose of contents/container

to an approved waste disposal

plant.

Experimental Protocols: Safe Handling Procedures
Adherence to strict experimental protocols is essential for the safe handling of 3-iodopentane.

The following sections detail the necessary precautions.

Personal Protective Equipment (PPE)
A comprehensive PPE ensemble must be worn at all times when handling 3-iodopentane.[10]

Eye and Face Protection: Chemical safety goggles and a face shield are mandatory to

protect against splashes.[10]

Skin Protection: A flame-retardant lab coat, along with chemical-resistant gloves (e.g., nitrile

rubber), should be worn.[11] Contaminated clothing should be removed and washed before

reuse.[12]

Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within

a chemical fume hood.[10] If exposure limits are exceeded, a NIOSH-approved respirator is

necessary.[4]

Engineering Controls
Ventilation: Use adequate general or local exhaust ventilation to keep airborne

concentrations below exposure limits.[12]

Safety Equipment: An eyewash station and a safety shower must be readily accessible in the

immediate work area.[12] All equipment used should be explosion-proof.[4]

Handling and Storage
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Handling: Avoid contact with skin, eyes, and clothing.[12] Do not breathe vapors or mists.[6]

Use non-sparking tools and take measures to prevent the buildup of electrostatic charge.[4]

Keep containers tightly closed when not in use.

Storage: Store in a cool, dry, and well-ventilated area away from heat, sparks, and open

flames. Keep away from strong oxidizing agents.[4] The storage area should be a designated

flammables area.[12]

Emergency Procedures
In the event of an emergency, prompt and appropriate action is critical.

First Aid Measures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[12][13]

Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while

removing contaminated clothing and shoes.[12][13] If irritation persists, seek medical

attention.[14]

Inhalation: Remove from exposure and move to fresh air immediately. If breathing is difficult,

give oxygen. If not breathing, give artificial respiration. Seek medical attention.[12][14]

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water

and drink plenty of water. Seek immediate medical attention.[12][14]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[6]

Specific Hazards: Flammable liquid and vapor. Vapors may form explosive mixtures with air

and can travel to a source of ignition and flash back.[4] Containers may explode when

heated.[4] Hazardous decomposition products include carbon monoxide, carbon dioxide, and

hydrogen iodide.[4]
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Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[4]

Accidental Release Measures
Personal Precautions: Evacuate personnel to a safe area. Remove all sources of ignition.

Ensure adequate ventilation. Wear appropriate personal protective equipment.[4]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.[6]

Containment and Cleanup: Absorb the spill with an inert material (e.g., vermiculite, sand, or

earth) and place it in a suitable, closed container for disposal.[12]

Disposal Considerations
Waste Disposal: Disposal of 3-iodopentane and its containers must be in accordance with

local, regional, and national regulations.[15] It should be treated as hazardous waste.[15]

Container Disposal: Empty containers retain product residue and can be dangerous.[12] Do

not reuse empty containers. They should be disposed of by a licensed hazardous waste

disposal company.[15]

Logical Workflow for Handling 3-Iodopentane
The following diagram illustrates a logical workflow for the safe handling of 3-iodopentane
from acquisition to disposal.
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Safe Handling Workflow for 3-Iodopentane
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Caption: Logical workflow for the safe handling of 3-iodopentane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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